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Compound of Interest

Compound Name: C.I. Acid Black 94

Cat. No.: B15553249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid

Black 94 (C.I. 30336). Due to the limited availability of specific quantitative solubility data in

publicly accessible literature, this guide presents the available qualitative information for Acid

Black 94, comparative data for structurally similar acid dyes, and a detailed experimental

protocol for determining its solubility in various solvents.

Introduction to Acid Black 94
Acid Black 94 is a trisazo dye known for its application in dyeing wool, silk, and leather,

producing a blue-black shade.[1] Its molecular structure, containing multiple sulfonic acid

groups, suggests a degree of aqueous solubility. Understanding its solubility in different solvent

systems is crucial for optimizing its use in various industrial and research applications,

including its potential consideration in formulation development where precise solubility data is

a prerequisite.

Solubility of Acid Black 94
Qualitative Solubility
General chemical literature and supplier data sheets consistently describe Acid Black 94 as

being "soluble in water".[1] However, detailed quantitative information regarding its solubility in

a range of aqueous and organic solvents is not readily available.
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Comparative Solubility of Other Acid Dyes
To provide a frame of reference, the following table summarizes the reported solubility data for

other common acid black dyes. This information can offer an indication of the expected

solubility behavior of Acid Black 94.
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Dye
Name

CAS
Number

Molecular
Weight (
g/mol )

Solvent
Temperat
ure (°C)

Solubility
(g/L)

Referenc
e

Acid Black

1
1064-48-8 616.49 Water 25 10 [2][3]

Ethanol - Soluble [2][3]

Acetone -
Slightly

Soluble
[2][3]

Other

Organic
- Insoluble [2][3]

Acid Black

26
6262-07-3 697.65 Water 90 100 [4]

Ethanol -
Slightly

Soluble
[4]

Acetone -
Slightly

Soluble
[4]

Acid Black

194

61931-02-

0
461.38 Water 90 100 [5]

Acid Black

58

12218-94-

9
907.87 Water - Soluble [6][7]

Acid Black

31
6222-55-5 516.46 Water - Soluble [8]

Ethanol - Soluble [8]

Acid Black

131

12219-01-

1
- Water - Soluble [9]

Ethanol - Insoluble [9]

Experimental Protocol for Solubility Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB1118560_EN.htm
http://www.worlddyevariety.com/acid-dyes/acid-black-1.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1118560_EN.htm
http://www.worlddyevariety.com/acid-dyes/acid-black-1.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1118560_EN.htm
http://www.worlddyevariety.com/acid-dyes/acid-black-1.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1118560_EN.htm
http://www.worlddyevariety.com/acid-dyes/acid-black-1.html
http://www.worlddyevariety.com/acid-dyes/acid-black-26.html
http://www.worlddyevariety.com/acid-dyes/acid-black-26.html
http://www.worlddyevariety.com/acid-dyes/acid-black-26.html
https://emperordye.com/tds/acid-black-194.html
https://www.lookchem.com/casno12218-94-9.html
https://www.colorantsgroup.com/pdf/tds-acid-black-58.pdf
http://www.worlddyevariety.com/acid-dyes/acid-black-31.html
http://www.worlddyevariety.com/acid-dyes/acid-black-31.html
https://www.evitachem.com/product/evt-1514032
https://www.evitachem.com/product/evt-1514032
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following is a detailed methodology for the experimental determination of the solubility of

Acid Black 94 in various solvents. This protocol is based on the widely accepted shake-flask

method followed by quantitative analysis using UV-Vis spectrophotometry.

Materials and Equipment
Acid Black 94 (analytical standard)

Solvents of interest (e.g., deionized water, ethanol, methanol, acetone)

Volumetric flasks (various sizes)

Pipettes (various sizes)

Analytical balance

Shaking incubator or orbital shaker with temperature control

Centrifuge

Syringe filters (0.45 µm)

UV-Vis spectrophotometer

Cuvettes

Procedure
Part 1: Preparation of Standard Solutions and Calibration Curve

Stock Solution Preparation: Accurately weigh a known mass of Acid Black 94 and dissolve it

in a known volume of the chosen solvent in a volumetric flask to prepare a stock solution of a

specific concentration.

Serial Dilutions: Perform a series of dilutions from the stock solution to prepare at least five

standard solutions of decreasing concentrations.

Spectrophotometric Analysis:
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Determine the wavelength of maximum absorbance (λmax) of Acid Black 94 in the specific

solvent by scanning a mid-range standard solution across the UV-Vis spectrum.

Measure the absorbance of each standard solution at the determined λmax.

Calibration Curve Construction: Plot a graph of absorbance versus concentration for the

standard solutions. Perform a linear regression analysis to obtain the equation of the line (y =

mx + c), where 'y' is the absorbance, 'x' is the concentration, 'm' is the slope, and 'c' is the y-

intercept.

Part 2: Determination of Saturated Solution Concentration

Equilibration: Add an excess amount of Acid Black 94 to a known volume of the solvent in a

sealed container (e.g., a screw-cap vial).

Saturation: Place the container in a shaking incubator at a constant temperature and agitate

for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached and a

saturated solution is formed.

Phase Separation: After equilibration, allow the suspension to settle. Centrifuge the sample

to pellet the undissolved solid.

Filtration: Carefully withdraw the supernatant and filter it through a 0.45 µm syringe filter to

remove any remaining solid particles.

Dilution of Saturated Solution: Accurately dilute a known volume of the clear, saturated

filtrate with the solvent to bring its absorbance within the linear range of the calibration curve.

Absorbance Measurement: Measure the absorbance of the diluted saturated solution at the

λmax.

Concentration Calculation: Use the equation of the calibration curve to calculate the

concentration of the diluted solution.

Solubility Calculation: Account for the dilution factor to determine the concentration of the

original saturated solution. This concentration represents the solubility of Acid Black 94 in

that solvent at the specified temperature.
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Visualizations
The following diagrams illustrate the logical workflow for the experimental determination of

solubility and the relationship between absorbance and concentration as described by the

Beer-Lambert Law.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Calibration

Saturation & Measurement

Calculation

Prepare Stock Solution
of Acid Black 94

Perform Serial Dilutions
to create Standards

Measure Absorbance
of Standards at λmax

Construct Calibration Curve
(Absorbance vs. Concentration)

Calculate Concentration
using Calibration Curve

Prepare Saturated Solution
(Excess dye in solvent)

Equilibrate at Constant
Temperature with Agitation

Separate Solid & Liquid Phases
(Centrifugation/Filtration)

Dilute Saturated Supernatant

Measure Absorbance of
Diluted Saturated Solution

Determine Final Solubility
(accounting for dilution)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Acid Black 94.
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Beer-Lambert Law (A = εbc)
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Caption: Relationship between concentration and absorbance in spectrophotometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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